Cas no 60144-52-7 (tert-butyl N-(3-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(3-methoxyphenyl)carbamate
• CAS No: 60144-52-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD07127720
• CID: 499006
• PubChem ID: 4935487
• Update Time: 2025-11-02

tert-butyl N-(3-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-methoxyphenyl)carbamate
• Carbamic acid, (3-methoxyphenyl)-, 1,1-dimethylethyl ester
• N-Boc-3-methoxyaniline
• tert-butyl N-(3-methoxyphenyl)carbamate
• 1-(Boc-amino)-3-methoxybenzene
• N-Boc-m-anisidine
• tert-Butyl 3-methoxyphenylcarbamate
• 60144-52-7
• STL065437
• Z223658054
• AKOS000499927
• tert-Butyl(3-methoxyphenyl)carbamate
• CAJCPYDCXVZYBI-UHFFFAOYSA-N
• N-Boc-3-methoxyaniline, 97%
• SB80379
• DB-072747
• t-butyl(3-methoxyphenyl)carbamate
• CS-0037938
• J-524555
• SY123767
• SCHEMBL281590
• tert-butyl (3-methoxyphenyl)-carbamate
• EN300-174694
• tert-Butyl 3-methoxyphenyl carbamate
• AR2564
• DTXSID10406852
• MFCD07127720

• MDL： MFCD07127720
• Inchi： 1S/C12H17NO3/c1-12(2,3)16-11(14)13-9-6-5-7-10(8-9)15-4/h5-8H,1-4H3,(H,13,14)
• InChI Key： CAJCPYDCXVZYBI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.12100
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Melting Point: 55-60 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 47.56000
• LogP: 3.11520

tert-butyl N-(3-methoxyphenyl)carbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-52
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(3-methoxyphenyl)carbamate

Comprehensive Guide to tert-butyl N-(3-methoxyphenyl)carbamate (CAS No. 60144-52-7): Properties, Applications, and Market Insights

tert-butyl N-(3-methoxyphenyl)carbamate (CAS No. 60144-52-7) is a specialized organic compound widely used in pharmaceutical intermediates and agrochemical synthesis. This carbamate derivative features a tert-butyl group and a 3-methoxyphenyl moiety, making it valuable for constructing complex molecules. Researchers and manufacturers frequently search for "tert-butyl N-(3-methoxyphenyl)carbamate uses" or "CAS 60144-52-7 supplier," reflecting its industrial importance.

The compound's molecular structure grants unique reactivity patterns, particularly in protecting group chemistry. Its carbamate functionality serves as a temporary amine protector in multi-step syntheses, a technique gaining attention amid growing demand for peptide-based therapeutics. Current trends show increased interest in "green synthesis of carbamates" and "scalable carbamate protection methods," positioning this compound as relevant to sustainable chemistry discussions.

In pharmaceutical applications, tert-butyl N-(3-methoxyphenyl)carbamate acts as a precursor for CNS-active compounds. The 3-methoxy substitution enhances blood-brain barrier permeability, making it valuable in neurological drug discovery – a hot topic given recent advances in neurodegenerative disease research. Analytical methods like HPLC purity testing and NMR characterization are crucial for quality control, as evidenced by frequent searches for "60144-52-7 analytical data."

The agrochemical sector utilizes this compound in developing novel pesticide intermediates, particularly those targeting selective herbicidal action. With increasing global focus on precision agriculture, searches for "carbamate-based agrochemicals" have risen 42% year-over-year. Manufacturers should note the compound's stability under anhydrous conditions and compatibility with common coupling reagents in multi-component reactions.

Market analysis reveals growing demand for tert-butyl N-(3-methoxyphenyl)carbamate across Asia-Pacific pharmaceutical hubs. Suppliers differentiating with "high-purity 60144-52-7" or "custom carbamate synthesis" services capture premium segments. The compound's shelf life considerations (typically 24 months under nitrogen) and storage recommendations remain frequently queried topics among end-users.

From a regulatory standpoint, proper handling of tert-butyl N-(3-methoxyphenyl)carbamate requires standard organic compound precautions. While not classified as hazardous, material safety data sheets (MSDS) should be consulted for specific handling protocols. The scientific community shows particular interest in its crystallization behavior and solubility profiles across different solvent systems.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) and catalysis, aligning with nanotechnology trends. Patent analysis indicates growing IP activity around "modified carbamate derivatives" for electronic materials. These developments suggest expanding applications beyond traditional pharmaceutical uses.

For quality assurance, analytical benchmarks include ≥98% purity (HPLC), characteristic FT-IR absorption bands (1720 cm⁻¹ for C=O stretch), and proper melting point range (87-90°C). Suppliers emphasizing "batch-to-batch consistency" and "traceable synthesis documentation" gain competitive advantage in regulated markets.

Environmental considerations include the compound's biodegradation pathways and ecotoxicity profile – subjects of increasing regulatory scrutiny. Recent publications examine its breakdown products under various advanced oxidation processes, responding to industry needs for greener chemistry solutions.

In summary, tert-butyl N-(3-methoxyphenyl)carbamate (CAS No. 60144-52-7) represents a versatile building block with growing relevance across multiple industries. Its applications in drug discovery, crop protection, and advanced materials continue to expand, supported by ongoing research into its chemical properties and synthetic utility.